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Compound of Interest

Compound Name: Aerosol 22

Cat. No.: B1594207 Get Quote

An in-depth technical guide on the environmental fate and biodegradability of Aerosol 22 is

significantly hindered by a notable lack of publicly available quantitative data. This document

synthesizes the limited information found in material safety data sheets (MSDS), product

technical bulletins, and related research articles to provide a current understanding of the

environmental profile of this surfactant.

Environmental Fate and Biodegradability
Aerosol 22, with the chemical name tetrasodium N-(1,2-dicarboxyethyl)-N-

octadecylsulfosuccinamate, is an anionic surfactant. Despite its use in various applications,

specific details regarding its environmental persistence, degradation pathways, and ultimate

fate are not well-documented in the available literature.

Biodegradability Data

There is a consistent lack of specific quantitative data on the biodegradability of Aerosol 22.

Key metrics used to assess the biodegradability of chemical substances are largely

unavailable.
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Parameter Value References

Ready Biodegradability Not readily biodegradable [1]

Biochemical Oxygen Demand

(BOD5)
Not available [2][3]

Chemical Oxygen Demand

(COD)
Not available [2][3]

Products of Biodegradation

Possibly hazardous long-term

degradation products may

arise. The products of

degradation are considered

more toxic.

[2]

Ecotoxicity Data

Comprehensive ecotoxicity data for Aerosol 22 is also limited. Standard aquatic and terrestrial

toxicity studies are not reported in the available documentation.

Test Type Result References

Ecotoxicity Not available [2][4]

Phytotoxicity

Inhibited seed germination at

high concentrations.

Recommended for use at low

concentrations (< 0.65 g/L) for

seed coating.

[5][6]

Experimental Protocols
Detailed experimental protocols for the environmental fate and biodegradability testing of

Aerosol 22 are not provided in the reviewed literature. The statement that Aerosol 22 is "not

readily biodegradable" suggests that it has likely failed to meet the stringent criteria of tests

such as the OECD 301 series (e.g., 301A DOC Die-Away, 301B Modified Sturm, 301D Closed
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Bottle)[1]. However, without access to the specific study reports, the exact methodologies

employed remain unknown.

Environmental Interactions
While direct environmental fate data is scarce, some studies provide insights into the

interaction of Aerosol 22 with environmental matrices:

Soil: Aerosol 22 has been investigated for its ability to remediate metal-contaminated soils

by enhancing the removal of heavy metals like cadmium, copper, lead, and zinc[7][8]. It has

also been shown to affect the saturated hydraulic conductivity of loamy sand and sandy loam

soils[9]. These studies, however, focus on the functional application of the surfactant rather

than its environmental degradation.

Logical Assessment of Available Information
The following diagram illustrates the logical flow of the currently available information regarding

the environmental properties of Aerosol 22.

Information on Aerosol 22

Environmental Data Application-Related Environmental Studies
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Caption: Logical overview of available environmental information for Aerosol 22.

In summary, the existing literature does not provide a comprehensive picture of the

environmental fate and biodegradability of Aerosol 22. The classification as "not readily

biodegradable" and the potential for more toxic degradation products suggest that this
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surfactant may be persistent in the environment and warrants further investigation to fully

characterize its ecological risk profile. There is a clear need for detailed studies following

standardized testing guidelines to fill the current data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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